4-ethyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide

• Molecular Formula: C20H25N3O
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 4-ethyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C20H25N3O/c1-3-16-4-6-17(7-5-16)20(24)21-18-8-10-19(11-9-18)23-14-12-22(2)13-15-23/h4-11H,3,12-15H2,1-2H3,(H,21,24)
• InChI Key: GSFMLVZWAFBUOF-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C

Description

4-ethyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. The compound is also known as EPPB and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments. In

Mechanism of Action

The mechanism of action of 4-ethyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide is not fully understood. However, it has been suggested that the compound may exert its anti-cancer effects by inhibiting the activity of protein kinases, which are involved in cell growth and division. Additionally, 4-ethyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide may have neuroprotective properties by modulating the activity of neurotransmitters in the brain.
Biochemical and Physiological Effects
In vitro studies have shown that 4-ethyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. The compound has also been shown to reduce inflammation and oxidative stress in the brain, which may contribute to its neuroprotective properties.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide in laboratory experiments is its high purity and stability. The compound is also readily available and can be synthesized in large quantities. However, one limitation of using 4-ethyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-ethyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide. One area of research is the development of more potent and selective analogs of the compound for use in cancer therapy. Additionally, the neuroprotective properties of 4-ethyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide could be further explored for the treatment of neurological disorders. Finally, the potential toxicity of the compound could be investigated to determine its safety for use in humans.
Conclusion
In conclusion, 4-ethyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide is a chemical compound that has been studied for its potential therapeutic applications in various scientific research fields. The compound has been investigated for its anti-cancer properties and its potential use in the treatment of neurological disorders. The mechanism of action of 4-ethyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide is not fully understood, but it may exert its effects by inhibiting the activity of protein kinases and modulating neurotransmitter activity in the brain. While the compound has several advantages for use in laboratory experiments, its potential toxicity may limit its use in certain applications. Future research directions for 4-ethyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide include the development of more potent analogs for cancer therapy and the investigation of its safety for use in humans.

Synthesis Methods

The synthesis of 4-ethyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide involves the reaction of 4-(4-methylpiperazin-1-yl)aniline and 4-bromoethylbenzene in the presence of a palladium catalyst. The resulting compound is then purified using column chromatography to obtain the final product. This method has been optimized for yield and purity and is commonly used in the synthesis of 4-ethyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide.

Scientific Research Applications

4-ethyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide has been studied for its potential therapeutic applications in various scientific research fields. The compound has been investigated for its anti-cancer properties, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, 4-ethyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.